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Compound of Interest

Compound Name: Zinc perchlorate

Cat. No.: B079446 Get Quote

Zinc Perchlorate: Physicochemical Properties
Zinc perchlorate is an inorganic compound that exists in various hydrated forms, with the

hexahydrate being a common variant. It is a chemical reagent utilized in diverse research and

industrial applications, including as a catalyst in organic synthesis.

Property Value

CAS Number
13637-61-1 (anhydrous)[1][2], 10025-64-6

(hexahydrate)[1][3][4][5][6]

Molecular Weight

264.28 g/mol (anhydrous)[7], 372.38 g/mol

(hexahydrate)[5][6], 372.40 g/mol (hexahydrate)

[3][4]

Molecular Formula
Zn(ClO₄)₂ (anhydrous), Zn(ClO₄)₂·6H₂O

(hexahydrate)[3][5]

It is important to note that while this document provides fundamental physicochemical data for

zinc perchlorate, a comprehensive technical guide or whitepaper encompassing detailed

experimental protocols and signaling pathway diagrams requires extensive, context-specific

research and data that is beyond the scope of this format. The creation of such a document

would necessitate access to proprietary research, specific experimental outcomes, and a
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defined scope of application, for example, in a particular area of drug development. The

information provided here serves as a foundational reference for researchers and scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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